3-Hexanol, nitrate

• CAS No.: 82944-60-3
• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: hexan-3-yl nitrate
• InChI: InChI=1S/C6H13NO3/c1-3-5-6(4-2)10-7(8)9/h6H,3-5H2,1-2H3
• InChI Key: OJOZCOXRANAOPV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CC)O[N+](=O)[O-]

Description

3-Hexanol, nitrate is an organic compound that belongs to the class of alcohols and nitrates It is a secondary alcohol with the chemical formula C6H13NO3

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Hexanol, nitrate can be synthesized through several methods. One common method involves the hydroboration of unsaturated hexane compounds such as 3-hexyne. This process typically involves the use of borane (BH3) as a reagent, followed by oxidation with hydrogen peroxide (H2O2) to yield 3-Hexanol . The nitrate group can then be introduced through a nitration reaction using nitric acid (HNO3) under controlled conditions .

Industrial Production Methods

In an industrial setting, this compound can be produced through large-scale nitration processes. These processes often involve the use of concentrated nitric acid and sulfuric acid as catalysts. The reaction is carried out in a controlled environment to ensure the safety and efficiency of the production .

Chemical Reactions Analysis

Types of Reactions

3-Hexanol, nitrate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of this compound can yield primary alcohols or amines, depending on the reducing agent used.

Substitution: The nitrate group in this compound can be substituted with other functional groups through nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions include ketones, carboxylic acids, primary alcohols, amines, and various substituted derivatives of 3-Hexanol .

Scientific Research Applications

3-Hexanol, nitrate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals, particularly in drug delivery systems.

Industry: This compound is used in the production of fragrances, flavors, and as an intermediate in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of 3-Hexanol, nitrate involves its interaction with various molecular targets and pathways. The hydroxyl group in 3-Hexanol can form hydrogen bonds with biological molecules, affecting their structure and function . The nitrate group can undergo reduction to release nitric oxide (NO), which is a signaling molecule involved in various physiological processes .

Comparison with Similar Compounds

Similar Compounds

3-Hexanol: A secondary alcohol with similar chemical properties but lacks the nitrate group.

Hexan-3-one: A ketone with a similar carbon chain but different functional group.

3-Hexylamine: An amine with a similar carbon chain but different functional group.

Uniqueness

3-Hexanol, nitrate is unique due to the presence of both hydroxyl and nitrate functional groups, which confer distinct chemical reactivity and potential applications. The combination of these functional groups allows for diverse chemical transformations and interactions with biological systems.